N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide

• Molecular Formula: C19H11BrFN3O2
• Molecular Weight: 412.2 g/mol
• IUPAC Name: N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C19H11BrFN3O2/c20-12-7-11(9-22-10-12)19-24-16-8-13(5-6-17(16)26-19)23-18(25)14-3-1-2-4-15(14)21/h1-10H,(H,23,25)
• InChI Key: USOGCQCSWGEJED-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CN=C4)Br)F

Description

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide is a synthetic chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzoxazole derivatives and has shown promising results in various research studies. In

Mechanism of Action

The mechanism of action of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. This compound also activates the AMPK pathway, which plays a crucial role in regulating energy metabolism and cellular homeostasis. The inhibition of these signaling pathways and activation of the AMPK pathway leads to the induction of apoptosis, inhibition of cell proliferation, and reduction of inflammation.
Biochemical and Physiological Effects:
N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit cell proliferation, induce apoptosis, reduce inflammation, and improve cognitive function. This compound also has neuroprotective effects and has been shown to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide in lab experiments include its high potency, selectivity, and specificity. This compound has been extensively studied and has shown promising results in various research studies. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide. One of the future directions is to explore the potential applications of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another future direction is to investigate the potential applications of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, future research can focus on the optimization of the synthesis method to obtain higher yields of the final product and reduce the cost of production.
Conclusion:
In conclusion, N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide is a synthetic chemical compound that has shown promising results in various research studies. This compound has potential applications in cancer research, neurodegenerative diseases, and inflammation research. The mechanism of action of this compound involves the inhibition of various signaling pathways and activation of the AMPK pathway. This compound has several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. Although this compound has advantages in lab experiments, such as high potency and selectivity, it also has limitations, such as high cost and limited availability. There are several future directions for the research of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide, including exploring its potential applications in the treatment of neurodegenerative diseases and inflammatory diseases and optimizing the synthesis method to reduce the cost of production.

Synthesis Methods

The synthesis of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide involves several steps. The first step involves the reaction of 5-bromopyridin-3-amine with 2-fluorobenzoic acid to form an intermediate compound. This intermediate compound is then reacted with 2-amino-phenol to form the final product, N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide. The synthesis method has been optimized to obtain high yields of the final product.

Scientific Research Applications

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-2-fluorobenzamide has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various research studies, including cancer research, neurodegenerative diseases, and inflammation research. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress.